![molecular formula C17H12F3N3O2S B2405328 2-oxo-N-(1,3-thiazol-2-yl)-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide CAS No. 400084-64-2](/img/structure/B2405328.png)
2-oxo-N-(1,3-thiazol-2-yl)-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
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Description
2-oxo-N-(1,3-thiazol-2-yl)-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H12F3N3O2S and its molecular weight is 379.36. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis and Antimicrobial Activity
- Study: A study focused on the microwave-assisted synthesis of related compounds, demonstrating a rapid and environmentally benign procedure. These compounds exhibited significant antibacterial and antifungal activities, highlighting their potential in antimicrobial applications (Raval, Naik, & Desai, 2012).
Alternative Products in One-Pot Reactions
- Study: Another research explored the one-pot cyclocondensation reactions involving similar compounds. The study contributes to the understanding of the chemistry and potential applications of these substances in various fields (Krauze, Vilums, Sīle, & Duburs, 2007).
Stereochemical Investigations
- Study: Investigation of the stereochemistry of diastereomeric derivatives, involving spectroscopic methods like NMR, provides insights into the structural aspects of these compounds, which is crucial for their application in various scientific fields (Demir-Ordu, Demir-Dündar, & Oezkirimli, 2015).
Glycine Transporter Inhibitor Identification
- Study: Research identifying structurally diverse compounds as potent glycine transporter inhibitors, contributing to the understanding of their potential in neurological and psychiatric disorder treatments (Yamamoto et al., 2016).
Role in Compulsive Food Consumption
- Study: Investigation into the role of compounds similar to the one in compulsive food consumption, providing insights into potential therapeutic applications for eating disorders (Piccoli et al., 2012).
Synthesis and Fungicidal Activity
- Study: Synthesis of related compounds and evaluation of their fungicidal activity, contributing to agricultural applications and pest control (Li Wei, 2012).
Properties
IUPAC Name |
2-oxo-N-(1,3-thiazol-2-yl)-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F3N3O2S/c18-17(19,20)12-5-3-11(4-6-12)10-23-8-1-2-13(15(23)25)14(24)22-16-21-7-9-26-16/h1-9H,10H2,(H,21,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXUBPJPPRDMNBE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)C(=C1)C(=O)NC2=NC=CS2)CC3=CC=C(C=C3)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F3N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.